(4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid
Overview
Description
(4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid (MDTCA) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. MDTCA is a thiazole derivative that possesses a unique chemical structure, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid is not yet fully understood. However, studies have shown that (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid may act by inhibiting the activity of certain enzymes involved in the inflammatory response. (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid has also been shown to possess antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid possesses anti-inflammatory properties and may be effective in reducing inflammation in various tissues. (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid has also been shown to possess antioxidant properties, which may contribute to its anti-inflammatory effects. Additionally, (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid has been studied for its potential use as a catalyst in organic reactions and as a corrosion inhibitor in material science.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid in lab experiments is its unique chemical structure, which makes it a promising candidate for further research. Additionally, (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid is relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid in lab experiments is its limited solubility in water, which may make it difficult to use in certain experimental conditions.
Future Directions
There are numerous future directions for research on (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid. One potential area of research is the development of (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid-based drugs for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further studies are needed to fully understand the mechanism of action of (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid and its potential applications in material science and organic chemistry. Finally, the synthesis of novel (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid derivatives may lead to the development of compounds with improved properties and potential applications in various fields.
Scientific Research Applications
(4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid has been the subject of numerous scientific studies due to its potential applications in various fields. In medicine, (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid has been shown to possess anti-inflammatory properties and has been studied for its potential use in treating diseases such as rheumatoid arthritis. (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid has also been studied for its potential use as a catalyst in organic reactions and as a corrosion inhibitor in material science.
properties
IUPAC Name |
(4S)-2-methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NO2S/c1-3-6-4(2-9-3)5(7)8/h4H,2H2,1H3,(H,7,8)/t4-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYLFNWRGEZKWFP-SCSAIBSYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(CS1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=N[C@H](CS1)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00649918 | |
Record name | (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00649918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
190601-71-9 | |
Record name | (4S)-2-Methyl-4,5-dihydro-1,3-thiazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00649918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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